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Compound of Interest

Compound Name: 3-Bromo-2-hydroxy-6-picoline

CAS No.: 374633-33-7

Cat. No.: B1272739

Get Quote

3-Bromo-2-hydroxy-6-picoline, also known as 3-bromo-6-methylpyridin-2(1H)-one (CAS

374633-33-7), is a key heterocyclic building block in modern medicinal chemistry and materials

science.[1][2] Its unique substitution pattern—a nucleophilic hydroxyl (pyridone) group, an

electrophilic bromine atom, and a methyl group on a pyridine scaffold—offers a versatile

platform for constructing complex molecular architectures. The pyridone tautomer is

significantly favored, making this scaffold an excellent precursor for introducing substituents via

N-alkylation, while the bromine atom at the 3-position is primed for various cross-coupling

reactions. This guide provides a detailed examination of the principal synthetic strategies for

accessing this valuable compound, offering field-proven insights into reaction mechanisms,

protocol optimization, and analytical validation.

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and analytical characteristics of the target compound

and its key precursors is fundamental for reaction monitoring and final product validation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1272739#bc-rfq
https://www.benchchem.com/product/b1272739/docs?utm_src=pdf-body#introduction-strategic-importance-of-3-bromo-2-hydroxy-6-picoline
https://www.jk-sci.com/products/ts246cs-0034716
https://synthonix.com/42882.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272739?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
3-Bromo-2-
hydroxy-6-
picoline

6-
Methylpyridin-
2(1H)-one

2-Amino-6-
picoline

3-Bromo-2-
amino-6-
picoline

Molecular

Formula
C₆H₆BrNO C₆H₇NO C₆H₈N₂ C₆H₇BrN₂

Molecular Weight 188.02 g/mol 109.13 g/mol 108.14 g/mol 187.04 g/mol

CAS Number 374633-33-7 3279-76-3 1824-81-3 126325-53-9

Appearance
White to light

yellow solid

White to off-white

crystalline solid

White to yellow

crystalline solid
Off-white solid

Melting Point Not available 164-167 °C 39-42 °C 85-89 °C

Key ¹H NMR

Signals

Data available

but not published

in citable source

δ ~2.2 (s, 3H),

~6.0 (d, 1H),

~6.5 (d, 1H),

~7.4 (t, 1H)

δ ~2.4 (s, 3H),

~4.4 (br s, 2H),

~6.4 (d, 1H),

~6.5 (d, 1H),

~7.3 (t, 1H)

Data available

commercially[3]

Synthetic Strategy I: Direct Electrophilic
Bromination of 6-Methylpyridin-2(1H)-one
This is the most direct and atom-economical approach, beginning with the commercially

available 6-methylpyridin-2(1H)-one. The pyridone ring is sufficiently activated by the

hydroxyl/carbonyl system to undergo electrophilic aromatic substitution. The key challenge is

achieving regioselectivity for the C-3 position.

Causality and Mechanistic Rationale
The pyridin-2-one tautomer is electron-rich, and the amide-like nitrogen directs electrophiles

primarily to the C-3 and C-5 positions. The methyl group at C-6 provides minimal steric

hindrance to the adjacent C-5 position but does not electronically disfavor the C-3 position. The

choice of brominating agent and solvent system is critical to control reactivity and prevent over-

bromination. N-Bromosuccinimide (NBS) is often preferred over elemental bromine (Br₂) as it

provides a low, steady concentration of electrophilic bromine, minimizing side reactions.[4][5]
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Workflow for Synthetic Strategy I

Start: 6-Methylpyridin-2(1H)-one

Dissolve in Solvent
(e.g., Acetonitrile, DMF)

Add Brominating Agent
(NBS)

Reaction at RT to 50°C

Monitor by TLC/LC-MS

Aqueous Workup
(Quench excess NBS)

Upon Completion

Isolate Crude Product
(Filtration/Extraction)

Purification
(Recrystallization)

Final Product:
3-Bromo-2-hydroxy-6-picoline

Click to download full resolution via product page
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Caption: Workflow for direct bromination of 6-methylpyridin-2(1H)-one.

Experimental Protocol: Direct Bromination with NBS
This protocol is expertly adapted from analogous bromination procedures on activated

heterocyclic systems.[6][7]

Preparation: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 6-

methylpyridin-2(1H)-one (5.45 g, 50.0 mmol).

Solvation: Add 100 mL of acetonitrile. Stir at room temperature until all solids are dissolved.

Reagent Addition: In a single portion, add N-Bromosuccinimide (NBS) (9.34 g, 52.5 mmol,

1.05 eq.). Causality: A slight excess of NBS ensures complete consumption of the starting

material without significant risk of di-bromination under these controlled conditions.

Reaction: Stir the mixture at room temperature. The reaction is typically complete within 3-6

hours.

Monitoring: Track the reaction progress by Thin Layer Chromatography (TLC) or LC-MS,

observing the disappearance of the starting material spot and the appearance of a new,

lower Rf product spot.

Workup: Once the reaction is complete, pour the mixture into 200 mL of cold water. A

precipitate should form. To quench any unreacted NBS, add a small amount of saturated

aqueous sodium thiosulfate solution until the yellow color, if any, disappears.

Isolation: Collect the solid precipitate by vacuum filtration. Wash the filter cake thoroughly

with cold water (3 x 50 mL) to remove succinimide and inorganic salts.

Purification: Dry the crude solid under vacuum. For higher purity, recrystallize the product

from an appropriate solvent system such as ethanol/water.

Characterization: Confirm the structure of the resulting white to off-white solid by ¹H NMR,

¹³C NMR, and Mass Spectrometry.
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Synthetic Strategy II: Diazotization-Hydrolysis of 3-
Bromo-2-amino-6-picoline
This multi-step approach offers a robust, albeit longer, alternative. It relies on the well-

established Sandmeyer-type reaction chemistry, which involves the transformation of an amino

group into a diazonium salt, a superb leaving group that is subsequently displaced by a

hydroxyl group.[8][9][10]

Causality and Mechanistic Rationale
Bromination of 2-Amino-6-picoline: The synthesis begins with the bromination of 2-amino-6-

picoline. The strongly activating amino group directs electrophilic substitution to the ortho (C-

3) and para (C-5) positions. Careful control of reaction conditions is necessary to favor

mono-bromination at the C-3 position, yielding the key intermediate, 3-bromo-2-amino-6-

picoline.

Diazotization and Hydrolysis: The amino group of 3-bromo-2-amino-6-picoline is converted to

a diazonium salt using nitrous acid (generated in situ from sodium nitrite and a strong

mineral acid like H₂SO₄ or HBr) at low temperatures (0-5 °C).[11] The resulting diazonium

salt is thermally unstable. Upon warming in the aqueous acidic medium, it readily loses

dinitrogen gas (N₂) to form an aryl cation, which is immediately trapped by water to yield the

desired 2-hydroxy product.

Workflow for Synthetic Strategy II
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Step A: Bromination

Step B: Diazotization & Hydrolysis

Start:
2-Amino-6-picoline

Bromination
(Br₂ in Acetic Acid)

Intermediate:
3-Bromo-2-amino-6-picoline

Dissolve in
H₂SO₄ / H₂O

Cool to 0-5°C

Add NaNO₂ (aq.)
Dropwise

Warm to RT
(Hydrolysis)

Final Product:
3-Bromo-2-hydroxy-6-picoline

Click to download full resolution via product page

Caption: Two-stage synthesis via bromination and diazotization-hydrolysis.
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Experimental Protocol: Diazotization-Hydrolysis
This protocol is expertly constructed based on established procedures for the Sandmeyer

reaction and bromination of aminopyridines.[12]

Part A: Synthesis of 3-Bromo-2-amino-6-picoline

Preparation: In a 500 mL three-necked flask fitted with a mechanical stirrer, dropping funnel,

and thermometer, dissolve 2-amino-6-picoline (21.6 g, 200 mmol) in 150 mL of glacial acetic

acid.

Bromine Addition: Cool the solution to 10-15 °C in an ice-water bath. Slowly add a solution of

bromine (32.0 g, 10.2 mL, 200 mmol) in 50 mL of glacial acetic acid dropwise over 1 hour,

maintaining the internal temperature below 20 °C.

Reaction: After the addition is complete, allow the mixture to stir at room temperature for an

additional 2-3 hours.

Workup: Carefully pour the reaction mixture onto 500 g of crushed ice. Neutralize the

solution by slowly adding concentrated ammonium hydroxide until the pH is ~8. A precipitate

will form.

Isolation: Collect the solid by vacuum filtration, wash with copious amounts of cold water,

and dry under vacuum to yield crude 3-bromo-2-amino-6-picoline. The product can be

purified further by recrystallization if necessary.

Part B: Synthesis of 3-Bromo-2-hydroxy-6-picoline

Acidic Solution: In a 1 L beaker, carefully add concentrated sulfuric acid (60 mL) to 250 mL of

water and cool the solution to 0 °C in an ice-salt bath.

Substrate Addition: To the cold acid solution, add the crude 3-bromo-2-amino-6-picoline (18.7

g, 100 mmol) portion-wise with vigorous stirring, ensuring the temperature remains below 10

°C.

Diazotization: Prepare a solution of sodium nitrite (7.6 g, 110 mmol) in 30 mL of water. Add

this solution dropwise to the reaction mixture over 30 minutes, keeping the temperature
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strictly between 0 and 5 °C. Stir for an additional 30 minutes at this temperature after the

addition is complete.

Hydrolysis: Remove the ice bath and allow the reaction mixture to warm to room

temperature. Then, gently heat the solution on a steam bath to 50-60 °C. Vigorous evolution

of nitrogen gas will occur. Continue heating until gas evolution ceases (approx. 1 hour).

Isolation: Cool the reaction mixture to room temperature. The product often precipitates from

the solution. Collect the solid by vacuum filtration.

Purification: Wash the filter cake with cold water and dry. Recrystallize the crude product

from an ethanol/water mixture to afford pure 3-Bromo-2-hydroxy-6-picoline.

Comparative Analysis of Synthetic Routes
Feature

Strategy I: Direct
Bromination

Strategy II: Diazotization-
Hydrolysis

Overall Yield Potentially higher
Generally moderate due to

multi-step nature

Atom Economy High Lower

Process Simplicity Single step, simpler workup
Multi-step, requires strict

temperature control

Starting Material Cost
6-Methylpyridin-2(1H)-one is

moderately priced

2-Amino-6-picoline is generally

less expensive

Key Challenges

Regioselectivity control

(avoiding C-5 or di-

bromination)

Handling of unstable

diazonium intermediate; safe

handling of bromine and strong

acids

Scalability
More favorable for large-scale

synthesis

Feasible, but requires careful

process safety management

Recommendation: For laboratory-scale synthesis where simplicity and atom economy are

prioritized, Strategy I (Direct Bromination) is the superior choice. For larger-scale campaigns or
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if the starting material cost is a primary driver, Strategy II provides a reliable, classic alternative,

provided the necessary safety and handling protocols are in place.

Safety and Handling
Bromine (Br₂): Highly corrosive, toxic, and volatile. Handle only in a well-ventilated fume

hood with appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat.

N-Bromosuccinimide (NBS): Irritant and moisture-sensitive. Avoid inhalation of dust.

Strong Acids (H₂SO₄, Acetic Acid): Corrosive. Add slowly and with cooling, especially when

diluting or neutralizing.

Diazonium Salts: Potentially explosive when isolated and dry. The in situ generation and

consumption described in Strategy II is a standard safety practice to mitigate this risk. Never

allow the reaction mixture to dry out before the diazonium salt has been fully reacted.

This guide provides two robust and scientifically-grounded pathways for the synthesis of 3-
Bromo-2-hydroxy-6-picoline. The choice of route will depend on the specific constraints and

objectives of the research or development program, including scale, cost, available equipment,

and safety infrastructure.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272739?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

